Cas no 1235309-68-8 (N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 1235309-68-8
• MF: C₂₂H₂₄ClFN₄O₃
• MW: 446.902367591858
• CID: 6205924
• PubChem ID: 49683968
• Update Time: 2025-10-28

N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide
• F5016-3342
• AKOS024489925
• N'-[(2-chlorophenyl)methyl]-N-({1-[(4-fluorophenyl)carbamoyl]piperidin-4-yl}methyl)ethanediamide
• N1-(2-chlorobenzyl)-N2-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)oxalamide
• 1235309-68-8
• VU0629562-1
• N'-[(2-chlorophenyl)methyl]-N-[[1-[(4-fluorophenyl)carbamoyl]piperidin-4-yl]methyl]oxamide

• Inchi： 1S/C22H24ClFN4O3/c23-19-4-2-1-3-16(19)14-26-21(30)20(29)25-13-15-9-11-28(12-10-15)22(31)27-18-7-5-17(24)6-8-18/h1-8,15H,9-14H2,(H,25,29)(H,26,30)(H,27,31)
• InChI Key： GAFJIJPGJRXIKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C(NCC1CCN(C(NC2C=CC(=CC=2)F)=O)CC1)=O)=O

Computed Properties

• Exact Mass: 446.1520965g/mol
• Monoisotopic Mass: 446.1520965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.5Ų

Additional information on N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide

Introduction to N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide (CAS No. 1235309-68-8)

N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide, a compound with the CAS number 1235309-68-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its complex arrangement of functional groups, has garnered considerable attention for its potential applications in medicinal chemistry and drug development.

The compound's molecular formula and structural configuration are central to its pharmacological properties. The presence of a 2-chlorophenyl moiety and a 4-fluorophenyl substituent in the carbamoylpiperidin-4-yl group suggests unique interactions with biological targets, which are critical for designing effective therapeutic agents. These features contribute to the compound's potential as a lead molecule in the synthesis of novel drugs targeting various diseases.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammatory conditions. The structure of N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide aligns well with this trend, as it incorporates elements known to interact with key enzymes and receptors involved in these pathologies.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. The flexibility provided by the ethanediamide backbone allows chemists to modify various positions while retaining the core pharmacophoric features. This adaptability is particularly valuable in drug discovery pipelines, where iterative optimization is often required to enhance potency, selectivity, and pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to influence metabolic stability and binding affinity. The incorporation of a 4-fluorophenyl group in N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide underscores its potential as a versatile building block for developing next-generation therapeutics. Such modifications have been shown to improve drug-like properties, making this compound an attractive candidate for further exploration.

The synthesis of N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These techniques not only enhance yield but also allow for the introduction of structural diversity, which is essential for optimizing drug candidates.

Evaluation of the compound's biological activity has revealed promising results in preclinical models. Initial assays have demonstrated interactions with enzymes such as kinases and proteases, which are implicated in various disease mechanisms. The ability of N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide to modulate these targets suggests its potential as a therapeutic agent. Further investigation into its mechanism of action will provide deeper insights into its therapeutic relevance.

The pharmacokinetic properties of this compound are also under scrutiny, as they play a crucial role in determining its clinical efficacy and safety profile. Studies have begun to assess parameters such as solubility, permeability, and metabolic stability, which are essential for predicting drug absorption, distribution, metabolism, and excretion (ADME). Optimizing these properties will be critical for advancing N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide towards clinical development.

In conclusion, N'-(2-chlorophenyl)methyl-N-({1-(4-fluorophenyl)carbamoylpiperidin-4-yl}methyl)ethanediamide (CAS No. 1235309-68-8) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive molecule for designing novel therapeutics targeting neurological and oncological disorders. Continued research into its synthesis, pharmacology, and pharmacokinetics will be essential for unlocking its full therapeutic potential.